Cas no 1556776-36-3 (2-(2-Fluoro-4-methoxyphenyl)pyridin-3-amine)

• Product Name: 2-(2-Fluoro-4-methoxyphenyl)pyridin-3-amine
• CAS No: 1556776-36-3
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• MDL: MFCD24254964
• CID: 4783335
• Update Time: 2025-06-12

2-(2-Fluoro-4-methoxyphenyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-4-methoxyphenyl)pyridin-3-amine

• MDL： MFCD24254964
• Inchi： 1S/C12H11FN2O/c1-16-8-4-5-9(10(13)7-8)12-11(14)3-2-6-15-12/h2-7H,14H2,1H3
• InChI Key： QXWBSGVEXVDBOQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C(=CC=CN=1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2-Fluoro-4-methoxyphenyl)pyridin-3-amine

Comprehensive Overview of 2-(2-Fluoro-4-methoxyphenyl)pyridin-3-amine (CAS No. 1556776-36-3)

The compound 2-(2-Fluoro-4-methoxyphenyl)pyridin-3-amine (CAS No. 1556776-36-3) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and material science applications. Its unique structural features, including the fluoro and methoxy substituents, contribute to its versatility in drug discovery and organic synthesis. Researchers and industry professionals frequently search for "2-(2-Fluoro-4-methoxyphenyl)pyridin-3-amine synthesis" or "CAS 1556776-36-3 applications," reflecting its growing relevance in modern chemistry.

In recent years, the demand for fluorinated compounds like 2-(2-Fluoro-4-methoxyphenyl)pyridin-3-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the broader trend of "fluorine in drug design," a hot topic in medicinal chemistry. The compound's pyridine core and aryl amine functionality make it a valuable intermediate for developing kinase inhibitors and other bioactive molecules. Searches for "fluorinated pyridine derivatives" or "amine-based pharmaceuticals" often highlight its importance.

From a synthetic perspective, CAS 1556776-36-3 is typically prepared via palladium-catalyzed cross-coupling reactions, a method widely discussed in "C-H functionalization" research. Its methoxyphenyl group offers electron-donating properties, which can influence reaction kinetics—a point of interest for those exploring "electronic effects in organic synthesis." The compound's purity and characterization are critical, as evidenced by frequent queries about "HPLC analysis of fluorinated amines" or "NMR data for 2-(2-Fluoro-4-methoxyphenyl)pyridin-3-amine."

Beyond pharmaceuticals, 2-(2-Fluoro-4-methoxyphenyl)pyridin-3-amine finds utility in materials science, particularly in the design of organic electronic materials. Its conjugated system and fluorine substitution are advantageous for tuning optical and electronic properties, a subject often searched as "fluorophores for OLEDs." This dual applicability in life sciences and advanced materials underscores its interdisciplinary appeal.

Regulatory and safety aspects of CAS 1556776-36-3 are also frequently queried, with professionals seeking "handling guidelines for fluorinated aromatics" or "environmental impact of methoxy-phenyl compounds." While not classified as hazardous, proper lab practices are recommended due to its structural similarity to other reactive intermediates. The compound's stability under various conditions (e.g., thermal or photolytic) is another area of practical interest.

In summary, 2-(2-Fluoro-4-methoxyphenyl)pyridin-3-amine represents a compelling case study in modern chemical innovation. Its intersection with trending topics like "precision medicine" and "green chemistry" ensures continued attention from both academic and industrial circles. Future research may explore its role in "targeted drug delivery" or "catalysis," further expanding its scientific footprint.